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Compound of Interest

Compound Name: Brequinar

Cat. No.: B15605045 Get Quote

Brequinar Technical Support Center
Welcome to the Brequinar Technical Support Center. This resource is designed to provide

researchers, scientists, and drug development professionals with comprehensive information

regarding the long-term stability of Brequinar powder, along with troubleshooting guidance and

answers to frequently asked questions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended long-term storage condition for Brequinar powder?

A1: For long-term stability, Brequinar powder should be stored at -20°C.[1][2]

Q2: How long can I expect Brequinar powder to be stable when stored at -20°C?

A2: When stored at -20°C, Brequinar powder is stable for at least three to four years.[1][2]

One supplier suggests a stability of three years, while another indicates stability for four years

or more.[1][2]

Q3: I have stored my Brequinar powder at 4°C. Is it still usable?

A3: While some suppliers provide Brequinar sodium for storage at +4°C, the free acid form is

consistently recommended to be stored at -20°C for long-term stability.[2][3] If your Brequinar
powder has been stored at 4°C for a short period, it is advisable to perform a quality control

check, such as HPLC analysis, to assess its purity before use.
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Q4: Can I store Brequinar in a solution?

A4: Yes, Brequinar can be dissolved in solvents like DMSO.[1][2] Stock solutions in DMSO

should be aliquoted and frozen at -20°C or -80°C.[3] One supplier states that stock solutions

are stable for up to 3 months at -20°C.[3] It is not recommended to store aqueous solutions for

more than one day.[2]

Q5: What are the signs of Brequinar degradation?

A5: Visual signs of degradation can include a change in color or texture of the powder.

However, the most reliable way to detect degradation is through analytical methods such as

High-Performance Liquid Chromatography (HPLC) to check for the appearance of impurity

peaks and a decrease in the main peak area corresponding to Brequinar.

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Inconsistent experimental

results with a new batch of

Brequinar.

Variation in purity or activity

between batches.

Always refer to the batch-

specific Certificate of Analysis.

Perform a quality control check

(e.g., HPLC, Mass

Spectrometry) to confirm the

purity and identity of the new

batch.

Loss of Brequinar activity in a

stock solution.

Improper storage of the

solution (e.g., repeated freeze-

thaw cycles, prolonged storage

at room temperature).

Aliquot stock solutions into

single-use volumes to avoid

repeated freeze-thaw cycles.

Store frozen at -20°C or -80°C.

Prepare fresh aqueous

solutions daily.

Unexpected peaks in analytical

chromatography (e.g., HPLC).

Degradation of Brequinar

powder or solvent impurities.

Confirm the stability of the

powder with a fresh sample.

Ensure the use of high-purity

solvents for preparing

solutions.
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Long-Term Stability Data
The following table summarizes the stability information for Brequinar powder as provided by

various suppliers. For precise data on your specific batch, please refer to the Certificate of

Analysis provided by the manufacturer.

Parameter Supplier A Supplier B Supplier C

Storage Temperature -20°C[2] -20°C[1]
2-8°C (for sodium salt)

[3]

Stated Stability ≥ 4 years[2] 3 years[1]
Not specified for

powder

Purity (Typical) ≥98%[2] 99.57%[1] ≥98% (HPLC)[3]

Note: This table is a summary of information from different suppliers and may not be

representative of all available products. Always consult the documentation provided with your

specific product.

Experimental Protocols
Protocol for Assessing the Stability of Brequinar Powder
This protocol outlines a general method for determining the long-term stability of Brequinar
powder using High-Performance Liquid Chromatography (HPLC).

Objective: To quantify the purity of Brequinar powder over time when stored at -20°C.

Materials:

Brequinar powder

HPLC-grade acetonitrile

HPLC-grade water

Formic acid (or other suitable buffer component)
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Calibrated analytical balance

Volumetric flasks

HPLC system with a UV detector

Methodology:

Initial Analysis (Time Zero):

Accurately weigh a sample of Brequinar powder.

Prepare a stock solution of known concentration in a suitable solvent (e.g., DMSO).

Further dilute the stock solution with the mobile phase to a working concentration suitable

for HPLC analysis.

Analyze the sample by HPLC. The mobile phase and column conditions should be

optimized to achieve good separation of Brequinar from any potential impurities.

Record the chromatogram and determine the purity of the Brequinar peak by area

percentage. This will serve as the baseline (T=0) data.

Long-Term Storage:

Store the bulk Brequinar powder in a tightly sealed container at -20°C, protected from

light and moisture.

Stability Time Points:

At predetermined intervals (e.g., 3, 6, 12, 24, 36, and 48 months), retrieve a sample of the

stored Brequinar powder.

Repeat the analysis as described in step 1.

Data Analysis:

Compare the purity of the Brequinar sample at each time point to the initial (T=0) purity.
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Monitor for the appearance of new peaks or an increase in the area of existing impurity

peaks, which would indicate degradation.

The stability is confirmed if the purity remains within an acceptable range (e.g., ≥98%) and

no significant degradation products are observed.

Brequinar's Mechanism of Action
Brequinar is a potent and selective inhibitor of the enzyme dihydroorotate dehydrogenase

(DHODH).[4] DHODH is a key enzyme in the de novo pyrimidine synthesis pathway, which is

essential for the production of nucleotides required for DNA and RNA synthesis.[5][6] By

inhibiting DHODH, Brequinar depletes the intracellular pool of pyrimidines, leading to cell cycle

arrest and inhibition of cell proliferation.[5]
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De Novo Pyrimidine Synthesis

Carbamoyl Phosphate Carbamoyl AspartateATCase DihydroorotateDHOase OrotateDHODH UMPUMPS UTP

CTP

RNA Synthesis

dCTP DNA Synthesis

Brequinar DHODHInhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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